Cas no 1261901-67-0 (2-chloro-4-(3-chloro-4-methylphenyl)benzoic Acid)

• Product Name: 2-chloro-4-(3-chloro-4-methylphenyl)benzoic Acid
• CAS No: 1261901-67-0
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD18320793
• CID: 1223028
• PubChem ID: 53226692
• Update Time: 2025-05-23

2-chloro-4-(3-chloro-4-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-chloro-4-methylphenyl)benzoic Acid
• MFCD18320793
• 2-Chloro-4-(3-chloro-4-methylphenyl)benzoic acid, 95%
• 1261901-67-0
• DTXSID10690310
• 3,3'-Dichloro-4'-methyl[1,1'-biphenyl]-4-carboxylic acid

• MDL： MFCD18320793
• Inchi： 1S/C14H10Cl2O2/c1-8-2-3-9(6-12(8)15)10-4-5-11(14(17)18)13(16)7-10/h2-7H,1H3,(H,17,18)
• InChI Key： BFBWNZPZGRKVGI-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)Cl

Computed Properties

• Exact Mass: 280.0057849g/mol
• Monoisotopic Mass: 280.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-4-(3-chloro-4-methylphenyl)benzoic Acid

Introduction to 2-chloro-4-(3-chloro-4-methylphenyl)benzoic Acid (CAS No. 1261901-67-0) and Its Emerging Applications in Chemical Biology

2-chloro-4-(3-chloro-4-methylphenyl)benzoic acid, identified by the chemical identifier CAS No. 1261901-67-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoic acid derivative, characterized by its chlorinated aromatic structure, exhibits unique chemical properties that make it a valuable scaffold for the development of novel bioactive molecules. The compound’s molecular framework, featuring both chloro and methyl substituents, contributes to its reactivity and potential biological activity, positioning it as a promising candidate for further exploration in drug discovery and molecular medicine.

The structural motif of 2-chloro-4-(3-chloro-4-methylphenyl)benzoic acid is particularly noteworthy due to its ability to interact with biological targets through multiple binding mechanisms. The presence of chlorine atoms at the 2-position and 3-position of the phenyl ring enhances its lipophilicity and electrophilicity, which are critical factors in modulating its interactions with proteins and enzymes. This feature has been leveraged in recent studies to develop inhibitors targeting various therapeutic pathways, including those relevant to inflammation, cancer, and metabolic disorders.

In recent years, the pharmaceutical industry has shown increasing interest in benzoic acid derivatives due to their broad spectrum of biological activities. Research published in peer-reviewed journals highlights the potential of compounds like 2-chloro-4-(3-chloro-4-methylphenyl)benzoic acid as modulators of enzyme activity and as precursors for synthesizing more complex pharmacophores. For instance, studies have demonstrated its utility in inhibiting cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The structural features of this compound allow for fine-tuning of its pharmacological profile, making it a versatile tool for medicinal chemists.

The synthesis of 2-chloro-4-(3-chloro-4-methylphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective chlorination techniques, have been employed to construct its complex aromatic core. These synthetic strategies not only highlight the compound’s synthetic challenge but also underscore the expertise required to produce it on a scalable basis for research and development purposes.

One of the most compelling aspects of 2-chloro-4-(3-chloro-4-methylphenyl)benzoic acid is its potential application in the development of targeted therapies. Emerging research indicates that this compound may exhibit inhibitory effects on certain kinases and transcription factors implicated in cancer progression. Preclinical studies have begun to explore its mechanism of action, revealing insights into how it disrupts signaling pathways that drive tumor growth. These findings are particularly exciting as they align with the growing demand for precision medicine approaches that address the heterogeneity of diseases like cancer.

The chemical biology community has also been intrigued by the ability of 2-chloro-4-(3-chloro-4-methylphenyl)benzoic acid to serve as a probe for understanding enzyme function at a molecular level. By designing analogs with varying substituents, researchers can map out key interaction sites on target proteins and gain a deeper understanding of binding affinities and kinetics. This information is crucial for optimizing drug candidates and improving their efficacy while minimizing off-target effects.

The versatility of 2-chloro-4-(3-chloro-4-methylphenyl)benzoic acid extends beyond its role as an inhibitor; it also functions as a building block for more complex molecules. Medicinal chemists have utilized this scaffold to design derivatives with enhanced solubility, improved pharmacokinetic properties, and increased selectivity. Such modifications are essential for translating promising hits from preclinical studies into viable drug candidates ready for clinical testing.

The impact of computational chemistry on the study of 2-chloro-4-(3-chloro-4-methylphenyl)benzoic acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound will interact with biological targets before conducting expensive wet-lab experiments. This approach has accelerated the drug discovery process significantly, allowing for rapid screening of large libraries of compounds to identify those with optimal binding properties.

In conclusion, 2-chloro-4-(3-chloro-4-methylphenyl)benzoic acid (CAS No. 1261901-67-0) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its unique chemical properties make it a valuable tool for researchers exploring new frontiers in chemical biology and drug discovery. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments that address unmet medical needs.